Cas no 1219022-67-9 (5,6,7,8-Tetrahydro-1,5-naphthyridine-2-carbonitrile)

• Product Name: 5,6,7,8-Tetrahydro-1,5-naphthyridine-2-carbonitrile
• CAS No: 1219022-67-9
• MF: C₉H₉N₃
• MW: 159.187861204147
• MDL: MFCD18325129
• CID: 4563475
• PubChem ID: 46397587
• Update Time: 2025-05-20

5,6,7,8-Tetrahydro-1,5-naphthyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-1,5-naphthyridine-2-carbonitrile
• SBB081648
• AT30334
• Z1954800557
• 1,2,3,4-tetrahydropyridino[3,2-b]pyridine-6-carbonitrile
• 5,6,7,8-Tetrahydro-1,5-naphthyridine-2-carbonitrile

• MDL： MFCD18325129
• Inchi： 1S/C9H9N3/c10-6-7-3-4-8-9(12-7)2-1-5-11-8/h3-4,11H,1-2,5H2
• InChI Key： YGYLLYDTWSIIGT-UHFFFAOYSA-N
• SMILES： N1C2C=CC(C#N)=NC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• XLogP3: 1.3
• Topological Polar Surface Area: 48.7

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5,6,7,8-Tetrahydro-1,5-naphthyridine-2-carbonitrile

5,6,7,8-Tetrahydro-1,5-naphthyridine-2-carbonitrile: A Comprehensive Overview

The compound 5,6,7,8-Tetrahydro-1,5-naphthyridine-2-carbonitrile (CAS No. 1219022-67-9) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a fused benzene ring and a pyridine ring. The presence of the tetrahydro group in the structure introduces a degree of saturation that can influence its physical and chemical properties. The cyano group (-CN) attached at the 2-position further enhances its reactivity and functional versatility.

Recent studies have highlighted the importance of naphthyridine derivatives in drug discovery and development. The tetrahydro substitution pattern in this compound is particularly interesting as it may provide improved pharmacokinetic properties compared to its fully unsaturated counterparts. For instance, the saturated ring system can enhance solubility and bioavailability, making it a promising candidate for therapeutic agents targeting various diseases.

The synthesis of 5,6,7,8-Tetrahydro-1,5-naphthyridine-2-carbonitrile involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have explored various methodologies to construct the naphthyridine core, including cyclization reactions of appropriately substituted diamines or amides. The introduction of the cyano group is typically achieved through nucleophilic substitution or cyanoation reactions.

One of the most exciting developments in this field is the application of naphthyridine derivatives in anti-cancer drug design. Studies have shown that certain analogs of this compound exhibit potent anti-proliferative activity against various cancer cell lines. The cyano group plays a critical role in modulating the electronic properties of the molecule, which can influence its binding affinity to target proteins such as kinases or receptors.

In addition to its pharmacological applications, 5,6,7,8-Tetrahydro-1,naphthyridine-2-carbonitrile has also been investigated for its potential use in materials science. Its unique electronic structure makes it a candidate for applications in organic electronics or as a precursor for advanced materials such as conductive polymers or metal-organic frameworks (MOFs). Recent research has focused on optimizing its stability and conductivity under various conditions.

The structural flexibility of this compound allows for further functionalization to tailor its properties for specific applications. For example, substituting different groups at the naphthyridine ring can lead to variations in solubility, reactivity, and biological activity. This opens up avenues for exploring its use in areas such as agrochemicals or diagnostics.

From a synthetic standpoint, understanding the stereochemistry and regioselectivity during the formation of naphthyridines is crucial for achieving desired products with high purity. Advanced techniques such as X-ray crystallography and computational modeling have been employed to elucidate the molecular structure and reaction mechanisms involved in its synthesis.

In conclusion,5,naphthyridine derivatives like CAS No. 1219022-67-9 represent a valuable class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their properties and potential uses, making them an essential area of focus for chemists and pharmacologists alike.